Cas no 505-29-3 (1,4-Dithiane)

1,4-Dithiane is a cyclic organic compound with the molecular formula C₄H₈S₂, featuring a six-membered ring containing two sulfur atoms at opposing positions. This structure imparts unique chemical properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of sulfur-containing heterocycles and ligands for coordination chemistry. Its stability and ability to act as a bidentate ligand enhance its utility in metal complexation and catalytic applications. Additionally, 1,4-dithiane serves as a precursor in the synthesis of thioacetals and other sulfur-functionalized compounds. Its high purity and consistent performance make it a reliable choice for research and industrial applications requiring precise sulfur incorporation.

1,4-Dithiane structure

Product Name:1,4-Dithiane

CAS No:505-29-3

MF:C₄H₈S₂

MW:120.236318588257

MDL:MFCD00006658

CID:37867

PubChem ID:24893649

Update Time:2025-06-13

1,4-Dithiane Chemical and Physical Properties

Names and Identifiers

- 1,4-Dithiane
- 1,4-Dithianeneat
- 1,4-Dithiacyclohexane
- 1,4-dithian
- 1,4-Dithiin,tetrahydro
- Diethylene disulfide
- dihydro-1,4-dithiin
- p-Dithane
- p-Dithiane
- p-Dithiin,tetrahydro
- p-Dithiane(7CI,8CI)
- 1,4-Dithiin, tetrahydro-
- NSC 24178
- MDL： MFCD00006658
- Inchi： 1S/C4H8S2/c1-2-6-4-3-5-1/h1-4H2
- InChI Key： LOZWAPSEEHRYPG-UHFFFAOYSA-N
- SMILES： C1SCCSC1

Computed Properties

Exact Mass: 120.00700
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 26.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3

Experimental Properties

Density: 1.062 (estimate)
Melting Point: 107-113 °C (lit.)
Boiling Point: 200 °C(lit.)
Refractive Index: 1.5981 (estimate)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Probably combustible.
PSA: 50.60000
LogP: 1.46640
FEMA: 3831 | 1,4-DITHIANE

1,4-Dithiane Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 3335
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S22-S24/25
RTECS：JO5069000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S22;S24/25
Storage Condition：2-8°C

1,4-Dithiane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Dithiane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D217700-5G	1,4-Dithiane	505-29-3		5g	¥1698.47	2023-11-13
TRC	D493830-100mg	1,4-Dithiane	505-29-3		100mg	$ 63.00	2023-09-07
TRC	D493830-500mg	1,4-Dithiane	505-29-3		500mg	$ 75.00	2023-09-07
TRC	D493830-1g	1,4-Dithiane	505-29-3		1g	$ 86.00	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029616-5g	1,4-Dithiane	505-29-3	97%	5g	￥729	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029616-1g	1,4-Dithiane	505-29-3	97%	1g	￥233	2024-05-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D140294-1g	1,4-Dithiane	505-29-3	≥97%	1g	¥193.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D140294-5g	1,4-Dithiane	505-29-3	≥97%	5g	¥607.90	2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-JF379-1g	1,4-Dithiane	505-29-3	≥97%	1g	￥194.0	2022-02-28
Chemenu	CM521270-5g	1,4-Dithiane	505-29-3	98%	5g	$94	2022-06-11

1,4-Dithiane Production Method

1,4-Dithiane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:505-29-3)1,4-二噻烷

Order Number:LE25846026

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:50

Price ($):discuss personally

Email:18501500038@163.com

1,4-Dithiane Related Literature

1. Anion influence on co-ordination polymers of Ag(I) with 1,4-dithiacyclohexane

Neil R. Brooks,Alexander J. Blake,Neil R. Champness,John W. Cunningham,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schr?der J. Chem. Soc. Dalton Trans. 2001 2530
2. Bridging mode flexibility of 1,3-dithiacyclohexane in silver(i) co-ordination polymers

Lee Brammer,Colin S. Rodger,Alexander J. Blake,Neil R. Brooks,Neil R. Champness,John W. Cunningham,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schr?der J. Chem. Soc. Dalton Trans. 2002 4134
3. Supermolecular coordination isomers: synthesis and crystal structures of four new one-dimensional copper(i) coordination polymers with 1,3-dithiane

Jacqueline M. Knaust,Steven W. Keller CrystEngComm 2003 5 459
4. Theoretical investigations of the reaction between 1,4-dithiane-2,5-diol and azomethine imines: mechanisms and diastereoselectivity

Linjie Zheng,Yan Qiao,Mengxue Lu,Junbiao Chang Org. Biomol. Chem. 2015 13 7558
5. Thioether ligands as molecular rods in silver(I) coordination networks: 1,4-dithiane as an analogue of pyrazine

Alexander J. Blake,Neil R. Brooks,Neil R. Champness,John W. Cunningham,Peter Hubberstey,Martin Schroeder CrystEngComm 2000 2 41

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